Cas no 1120-89-4 (Benzene (d1, 98%))

• Product Name: Benzene (d1, 98%)
• CAS No: 1120-89-4
• MF: C₆H₆
• MW: 79.1180033683777
• CID: 171267
• PubChem ID: 123097
• Update Time: 2025-06-06

Benzene (d1, 98%) Chemical and Physical Properties

Names and Identifiers

• Benzene-d
• deuteriobenzene
• DTXSID50149812
• Benzene-d, 97 atom % D, 99% (CP)
• (?H)benzene
• D98570
• deuterobenzene
• (2H)Benzene
• EINECS 214-321-0
• 1120-89-4
• NS00125663
• Benzene-d1
• BENZENE (D1, 98%)
• UHOVQNZJYSORNB-MICDWDOJSA-N
• Benzene (d1, 98%)

• Inchi： 1S/C6H6/c1-2-4-6-5-3-1/h1-6H/i1D
• InChI Key： UHOVQNZJYSORNB-MICDWDOJSA-N
• SMILES： C1([2H])C=CC=CC=1

Computed Properties

• Exact Mass: 80.05952
• Monoisotopic Mass: 78.04695
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 27
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.885 g/mL at 25 °C
• Melting Point: 5.5 °C(lit.)
• Boiling Point: 80 °C(lit.)
• Flash Point: 12 °F
• Refractive Index: n20/D 1.498(lit.)
• PSA: 0
• LogP: 1.68660
• Vapor Pressure: 100.9±0.1 mmHg at 25°C
• Solubility: Not determined

Benzene (d1, 98%) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 1114 3/PG 2
• WGK Germany：3
• Hazard Category Code： 45-46-11-36/38-48/23/24/25-65
• Safety Instruction： 53-45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：45-46-11-36/38-48/23/24/25-65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives